Cas no 920799-01-5 (Morpholine, 2-(4-nitrophenyl)-, (2S)-)

• Product Name: Morpholine, 2-(4-nitrophenyl)-, (2S)-
• CAS No: 920799-01-5
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 747213
• PubChem ID: 67352829
• Update Time: 2025-07-16

Morpholine, 2-(4-nitrophenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-(4-nitrophenyl)-, (2S)-
• 920799-01-5
• DTXSID30736986
• (S)-2-(4-NITROPHENYL)MORPHOLINE
• SCHEMBL2295207
• (2s)-2-(4-nitrophenyl)morpholine

• MDL： MFCD23703244
• Inchi： 1S/C10H12N2O3/c13-12(14)9-3-1-8(2-4-9)10-7-11-5-6-15-10/h1-4,10-11H,5-7H2/t10-/m1/s1
• InChI Key： SGUCKOYGKLBSOC-SNVBAGLBSA-N
• SMILES： O1CCNC[C@@H]1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Morpholine, 2-(4-nitrophenyl)-, (2S)-

Morpholine, 2-(4-nitrophenyl)-, (2S)-: A Comprehensive Overview in Modern Chemical Biology

The compound Morpholine, 2-(4-nitrophenyl)-, (2S)- (CAS No. 920799-01-5) represents a fascinating molecule with significant implications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and stereochemical features, has garnered attention for its potential applications in drug discovery and molecular interactions.

At the heart of this compound's utility lies its structural framework, which combines a morpholine ring with a 4-nitrophenyl substituent. The presence of the (2S) configuration adds an additional layer of complexity, making it a valuable candidate for studying stereoelectronic effects in biological systems. The morpholine moiety is particularly noteworthy for its ability to mimic secondary amine structures, which are ubiquitous in bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the interactions of Morpholine, 2-(4-nitrophenyl)-, (2S)- with biological targets. Molecular docking studies have revealed that this compound exhibits promising binding affinity to various enzymes and receptors, suggesting its potential as a scaffold for developing novel therapeutic agents. For instance, preliminary studies indicate that it may interact with enzymes involved in metabolic pathways, offering a novel approach to modulate these pathways for therapeutic benefit.

The nitrophenyl group attached to the morpholine ring introduces a region of high electrophilicity, which can be exploited for further derivatization and functionalization. This feature makes the compound a versatile building block for medicinal chemists aiming to design molecules with enhanced pharmacological properties. The nitro group can also be reduced to an amine, opening up possibilities for further chemical modifications that could improve solubility or bioavailability.

In the realm of drug discovery, the stereochemistry of Morpholine, 2-(4-nitrophenyl)-, (2S)- is particularly intriguing. The (2S) configuration suggests that this compound may exhibit enantioselective interactions with biological targets, a property that is increasingly recognized as crucial for drug efficacy and safety. Enantioselective drugs often demonstrate improved therapeutic profiles with fewer side effects compared to their racemic counterparts.

Current research is exploring the potential of this compound as an intermediate in the synthesis of more complex molecules. Its unique structural features make it an attractive candidate for generating libraries of derivatives with tailored properties. High-throughput screening methods are being employed to identify analogs of Morpholine, 2-(4-nitrophenyl)-, (2S)- that exhibit enhanced biological activity or improved pharmacokinetic profiles.

The role of computational modeling in understanding the behavior of this compound cannot be overstated. Advanced simulation techniques allow researchers to predict how it will interact with biological systems at the molecular level. These insights are invaluable for guiding experimental efforts and optimizing lead compounds for clinical development. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The versatility of Morpholine, 2-(4-nitrophenyl)-, (2S)- extends beyond its applications in drug discovery. It has also shown promise in materials science and catalysis due to its ability to form stable complexes with metal ions. These complexes can be used as catalysts or sensors in various industrial processes. The nitrophenyl group's electron-withdrawing nature enhances the reactivity of transition metals bound to the morpholine ring, leading to efficient catalytic transformations.

In conclusion, Morpholine, 2-(4-nitrophenyl)-, (2S)- represents a multifaceted molecule with broad applications across chemical biology and pharmaceutical research. Its unique structural and stereochemical features make it a valuable tool for studying molecular interactions and developing novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow.